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Introduction

4,4'-(Dimethylsilylene)bis(oxy)dianiline, also known by its common name Bis(p-
aminophenoxy)dimethylsilane, is an organosilicon compound with the IUPAC name 4-[(4-
aminophenoxy)-dimethylsilylJoxyaniline[1][2]. This molecule incorporates a flexible
dimethylsilane core functionalized with two p-aminophenoxy groups. While its primary
applications to date have been in the field of materials science, particularly in the synthesis of
high-performance polymers like polyimides, its structural motifs—the aminophenoxy group and
the organosilane core—suggest potential, yet largely unexplored, applications in the realm of
medicinal chemistry and drug development. This technical guide provides a comprehensive
overview of its chemical properties, synthesis, and a forward-looking perspective on its
potential biological relevance.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 4,4'-
(Dimethylsilylene)bis(oxy)dianiline is presented in the table below. These properties are
essential for understanding its behavior in various experimental settings.
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Property

Value

Source(s)

IUPAC Name

4-[(4-aminophenoxy)-

dimethylsilylJoxyaniline

[1](2]

Other Names

Bis(p-
aminophenoxy)dimethylsilane,
4,4'-
(Dimethylsilylene)bis(oxy)dianil

[1](2]

ine

CAS Number 1223-16-1 [11[2]
Molecular Formula C14H18N20:2Si [1112]
Molecular Weight 274.39 g/mol [1][2]
Appearance Solid

Melting Point 64 °C

Boiling Point 195-199 °C at 0.5 mmHg

Flash Point >110 °C

Density 1.149 g/cm? (Predicted)

Synthesis of 4,4'-(Dimethylsilylene)bis(oxy)dianiline

The synthesis of 4,4'-(Dimethylsilylene)bis(oxy)dianiline has been explored through various

methods, with a focus on optimizing the process for efficiency and cost-effectiveness.

Research indicates that the most economical and reasonable process involves the reaction of

p-aminophenol with dimethyldichlorosilane.[1]

Optimized Experimental Protocol

While a highly detailed, step-by-step protocol with specific molar quantities and purification

yields is not readily available in the public domain, the optimized synthesis can be summarized

as follows[1]:

e Reactants: p-Aminophenol and dimethyldichlorosilane.
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Solvent: Benzene.

Acid Scavenger: Triethylamine.

Reaction Temperature: 40°C.

Reaction Time: 4 hours.

The triethylamine is crucial for neutralizing the hydrochloric acid byproduct formed during the
reaction. The final product is typically purified by recrystallization.

Synthesis Workflow Diagram

The following diagram illustrates the logical workflow for the synthesis of 4,4'-
(Dimethylsilylene)bis(oxy)dianiline.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Synthesis Workflow for 4,4'-(Dimethylsilylene)bis(oxy)dianiline
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A simplified workflow for the synthesis of the target compound.

Potential Applications in Drug Development and
Future Research Directions

Currently, there is no direct evidence in the scientific literature detailing the biological activity or
therapeutic applications of 4,4'-(Dimethylsilylene)bis(oxy)dianiline. However, the structural
components of the molecule provide a basis for postulating its potential in drug discovery.

The Role of the Aminophenoxy Moiety
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The aminophenoxy moiety is a recognized pharmacophore in medicinal chemistry. Various
derivatives containing this functional group have demonstrated significant biological activities,
including anticancer properties. For instance, certain aminophenol analogues have been
shown to induce apoptosis in cancer cell lines, with their efficacy being dependent on the
nature of the side chains attached to the aminophenol group[3]. Furthermore, flavone
derivatives incorporating a 4-aminophenoxy moiety have exhibited selective anticancer activity
against non-small cell lung cancer cells by inducing apoptosis and cell cycle arrest[4]. These
findings suggest that the two aminophenoxy groups in 4,4'-(Dimethylsilylene)bis(oxy)dianiline
could potentially interact with biological targets.

The Influence of the Organosilicon Core

The incorporation of silicon into organic molecules is a strategy employed in medicinal
chemistry to modulate their physicochemical and pharmacological properties[5]. The
substitution of a carbon atom with a silicon atom can lead to:

o Enhanced Lipophilicity: This can improve membrane permeability and cellular uptake.

» Altered Metabolic Stability: The Si-C bond can be more stable to metabolic degradation than
a C-C bond in certain enzymatic systems, potentially leading to a longer biological half-life.

» Modified Bonding Geometry: The longer bond lengths of silicon compared to carbon can
alter the overall conformation of a molecule, potentially leading to novel interactions with
biological targets.

Organosilicon compounds have been investigated for various therapeutic applications,
including as anticancer agents[6]. The dimethylsilane linker in 4,4'-
(Dimethylsilylene)bis(oxy)dianiline provides a flexible spacer between the two aminophenoxy
units, which could allow for optimal positioning to interact with target proteins or receptors.

Postulated Biological Signaling Pathway
Involvement

Given the anticancer activity of some aminophenoxy derivatives, it is plausible that if 4,4'-
(Dimethylsilylene)bis(oxy)dianiline were to exhibit such properties, it might modulate key
signaling pathways involved in cancer cell proliferation and survival, such as the PI3K/Akt or
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MAPK/ERK pathways. These pathways are frequently dysregulated in cancer and are common
targets for anticancer drugs[7].

Hypothetical Signaling Pathway Diagram

The following diagram illustrates a generalized representation of the PI3K/Akt signaling
pathway, which is a potential, though unconfirmed, target for compounds containing the
aminophenoxy pharmacophore. It is important to note that this is a hypothetical mechanism
and has not been experimentally validated for 4,4'-(Dimethylsilylene)bis(oxy)dianiline.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4026439/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hypothetical PI3K/Akt Signaling Pathway Inhibition
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A potential mechanism of action via the PI3K/Akt pathway.
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Conclusion

4,4'-(Dimethylsilylene)bis(oxy)dianiline is a readily synthesizable organosilicon compound with
well-defined chemical and physical properties. While its current applications are in materials
science, its chemical structure, featuring two aminophenoxy pharmacophores and a flexible
silane linker, presents an intriguing scaffold for drug discovery. The documented anticancer
activities of various aminophenoxy derivatives, coupled with the known benefits of silicon
incorporation in medicinal chemistry, suggest that this compound and its analogues warrant
investigation for potential therapeutic applications. Future research should focus on the
synthesis of a library of related compounds and their systematic evaluation in a range of
biological assays to explore their potential as novel drug candidates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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